[2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone

• IUPAC Name: [2-(dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C13H19N3O/c1-15(2)12-10-11(6-7-14-12)13(17)16-8-4-3-5-9-16/h6-7,10H,3-5,8-9H2,1-2H3
• InChI Key: YCKHWZRDODYKGD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC=CC(=C1)C(=O)N2CCCCC2
• Molecular Formula: C13H19N3O
• Molecular Weight: 233.31 g/mol

Description

[2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone, also known as JNJ-40411813, is a chemical compound that has been studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of [2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone involves its ability to selectively bind to and block the activity of the α7 nAChR. This receptor is involved in various physiological processes in the brain, including learning and memory, attention, and synaptic plasticity. By blocking the activity of this receptor, [2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone may provide researchers with a tool for studying the role of the α7 nAChR in these processes.
Biochemical and Physiological Effects:
[2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone has been shown to have various biochemical and physiological effects in animal studies. For example, studies have shown that [2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone can improve cognitive performance in rats, suggesting that the compound may have potential as a cognitive enhancer. Additionally, [2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone has been shown to reduce inflammation in the brain, indicating that the compound may have potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One advantage of using [2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone in lab experiments is its selectivity for the α7 nAChR. This allows researchers to specifically target this receptor and study its role in various physiological processes. However, a limitation of using [2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone is its potential for off-target effects, as the compound may interact with other receptors or enzymes in the brain.

Future Directions

There are several future directions for research on [2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone. One area of interest is the potential use of the compound as a cognitive enhancer in humans. Additionally, researchers may investigate the potential use of [2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone as an anti-inflammatory agent in various neurological disorders. Finally, further studies may be conducted to better understand the mechanism of action of [2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone and its potential for off-target effects.
Conclusion:
In conclusion, [2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone is a chemical compound that has been studied for its potential use in various scientific research applications. The compound selectively targets and blocks the activity of the α7 nAChR in the brain, and has been shown to have various biochemical and physiological effects in animal studies. While there are advantages and limitations to using [2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone in lab experiments, there are several future directions for research on this compound that may lead to new insights into the role of the α7 nAChR in various physiological processes.

Synthesis Methods

The synthesis of [2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone involves several steps, including the reaction of pyridine-2-carbaldehyde with 1-(piperidin-1-yl)methanamine, followed by the addition of dimethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

[2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone has been studied for its potential use in various scientific research applications, including as a tool for studying the role of certain receptors in the brain. Specifically, [2-(Dimethylamino)pyridin-4-yl]-piperidin-1-ylmethanone has been shown to selectively target and block the activity of the α7 nicotinic acetylcholine receptor (nAChR) in the brain.